1-Allyl-pyrimidin-6(1h)-one-5-carboxylic acid

• Molecular Formula: C8H8N2O3
• Molecular Weight: 180.16 g/mol
• IUPAC Name: 6-oxo-1-prop-2-enylpyrimidine-5-carboxylic acid
• InChI: InChI=1S/C8H8N2O3/c1-2-3-10-5-9-4-6(7(10)11)8(12)13/h2,4-5H,1,3H2,(H,12,13)
• InChI Key: VGXPXCUIDQRHDQ-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C=NC=C(C1=O)C(=O)O

Description

1-Allyl-pyrimidin-6(1h)-one-5-carboxylic acid is a useful research compound. Its molecular formula is C8H8N2O3 and its molecular weight is 180.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the compound of Example 21 (5.00 g, 0.024 mole), suspended in methanol (25 mL) and cooled in an ice bath, 1.0N NaOH (29 mL, 0.029 mole) is added dropwise rapidly with stirring. After 16 hours, the solvent is reduced under vacuum, residue diluted with water (50 mL), and washed with ethyl acetate (2×15 mL). The aqueous layer is acidified with 2.0N HCl to pH 1, extracted with ethyl acetate (3×50 mL). The combined organic extracts are washed with water, then brine (twice). The solvent is removed in vacuo to afford the title compound.